Cas no 1021129-33-8 (4-(Difluoromethoxymethyl)aniline)

• Product Name: 4-(Difluoromethoxymethyl)aniline
• CAS No: 1021129-33-8
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6144368
• PubChem ID: 28493029
• Update Time: 2024-01-14

4-(Difluoromethoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-5017588
• 4-((Difluoromethoxy)methyl)aniline
• SCHEMBL2005260
• AKOS000246473
• 4-(difluoromethoxymethyl)aniline
• DJOGDYFIJQWBDG-UHFFFAOYSA-N
• 4-[(difluoromethoxy)methyl]aniline
• 1021129-33-8
• 4-(Difluoromethoxymethyl)aniline

• Inchi： 1S/C8H9F2NO/c9-8(10)12-5-6-1-3-7(11)4-2-6/h1-4,8H,5,11H2
• InChI Key： DJOGDYFIJQWBDG-UHFFFAOYSA-N
• SMILES： FC(OCC1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines